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Compound of Interest

Compound Name: Suberic acid

Cat. No.: B7766589

An In-depth Technical Guide to the Physical Properties of Suberic Acid

Introduction

Suberic acid, systematically known as octanedioic acid, is an alpha,omega-dicarboxylic acid
with the chemical formula CsH140a4.[1] It presents as a colorless crystalline solid and serves as
a vital component in the synthesis of pharmaceuticals, polymers like polyamides, and
plasticizers.[1][2] Given its applications in drug development and material science, a precise
understanding of its physical properties, particularly its melting and boiling points, is critical for
researchers and chemical engineers. This guide provides a comprehensive overview of these
thermal properties, details the experimental protocols for their determination, and presents a
logical workflow for these procedures.

Physical Properties of Suberic Acid

The melting and boiling points of suberic acid are key indicators of its purity and are
fundamental parameters for its handling and processing in various applications. The data, as
reported in scientific literature, are summarized below. It is important to note that the boiling
point is highly dependent on the ambient pressure.

Summary of Quantitative Data

The table below consolidates the reported melting and boiling point data for suberic acid from
various sources.
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Property Value Conditions
Melting Point 141-144 °C Standard Pressure
143 °C Standard Pressure

144 °C Standard Pressure

140-144 °C Standard Pressure

Boiling Point 3455 °C at 760 mmHg

279 °C at 100 mmHg

230 °C at 15 mmHg

130-135°C at 0.3 Torr

Data sourced from references[1][2][3][4][5][6]

Experimental Protocols for Determination

Accurate determination of melting and boiling points requires standardized experimental
procedures. The presence of impurities typically causes a depression of the melting point and
an increase in the boiling point.[7][8]

Melting Point Determination: Capillary Method

The capillary method is a common and reliable technique for determining the melting point of a
solid organic compound. The melting point range is the interval from the temperature at which
the substance first shows signs of melting to the temperature at which it becomes completely
liquid.[9] A narrow melting range (typically < 1°C) is indicative of a pure substance.

Methodology:

o Sample Preparation: A small quantity of dry suberic acid is finely ground into a powder to
ensure uniform heating.[10]

o Capillary Loading: The powdered sample is packed into a thin-walled capillary tube (sealed
at one end) to a height of 2-3 mm. The tube is tapped gently to compact the sample at the
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bottom.[7][10]

Apparatus Setup: The loaded capillary tube is attached to a thermometer, ensuring the
sample is aligned with the thermometer bulb. This assembly is then placed in a heating
apparatus, such as a Thiele tube containing mineral oil or a digital melting point apparatus.[9]

Heating and Observation: The apparatus is heated at a controlled, slow rate, typically 1-2 °C
per minute, as the temperature approaches the expected melting point.[10]

Data Recording: Two temperatures are recorded:
o Ta (Initial Melting): The temperature at which the first drop of liquid appears.[10]

o T2 (Final Melting): The temperature at which the entire sample has transitioned to a liquid
state.[10] The melting point is reported as the range Ti - Ta.

Boiling Point Determination: Thiele Tube Method

For small quantities of liquid, the Thiele tube method provides an accurate measurement of the

boiling point. The boiling point is defined as the temperature at which the vapor pressure of the

liquid equals the surrounding atmospheric pressure.[8]

Methodology:

Sample Preparation: A small volume (a few milliliters) of the liquid to be tested is placed into
a small test tube.[11]

Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the test
tube containing the sample. The test tube is then securely attached to a thermometer.[8]

Heating: The entire assembly is placed in a Thiele tube filled with a high-boiling point liquid
(e.g., mineral oil) and heated gently at the side arm. The design of the Thiele tube ensures
uniform heating of the oil bath through convection currents.[8][12]

Observation: As the temperature rises, dissolved air will first exit the capillary tube. As the
liquid's boiling point is reached, its vapor will cause a rapid and continuous stream of bubbles
to emerge from the open end of the inverted capillary.[12]
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» Data Recording: The heat source is removed once a steady stream of bubbles is observed.
The liquid will begin to cool. The temperature at which the bubbling stops and the liquid is
drawn back into the capillary tube is recorded as the boiling point.[8][12] It is also crucial to
record the barometric pressure at the time of the experiment, as boiling point is pressure-
dependent.[12]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of suberic acid's

melting point using the capillary method.
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Sample Preparation:
Grind suberic acid to a fine powder.
Ensure sample is completely dry.

Capillary Loading:
Pack powder into a sealed-end
capillary tube to a height of 2-3 mm.

Apparatus Setup:
Attach capillary to thermometer.
Place in melting point apparatus.

Controlled Heating:
Heat at a slow, constant rate
(1-2 °C per minute).

Observation

s there liquid? [Yes] [No]

Record Ta:
Temperature at which first
drop of liquid appears.

Continue Heating & Observing

Is sample fully melted? [Yes]

Record Tz:
Temperature at which all
solid has liquified.

Report Melting Range:
T1-T2

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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